Cas no 218962-76-6 (D-2-AMINOVALERIC ACID-BENZYL ESTER 4-TOLUENESULFONATE SALT)

• Product Name: D-2-AMINOVALERIC ACID-BENZYL ESTER 4-TOLUENESULFONATE SALT
• CAS No: 218962-76-6
• MF: C₁₉H₂₅NO₅S
• MW: 379.470504522324
• MDL: MFCD01318877
• CID: 243565
• PubChem ID: 56777060
• Update Time: 2025-06-09

D-2-AMINOVALERIC ACID-BENZYL ESTER 4-TOLUENESULFONATE SALT Chemical and Physical Properties

Names and Identifiers

• D-2-AMINOVALERIC ACID-BENZYL ESTER 4-TOLUENESULFONATE SALT
• D-2-AMINOVALERIC ACID-BENZYL ESTER . P-TOSYLATE
• D-Norvaline benzyl ester 4-toluenesulfonate salt
• H-D-Nva-OBzl
• H-D-Nva-OBzl·p-tosylate
• D-2-AMINOVALERIC ACID-BENZYL ESTER P-TOSYLATE
• D-NORVALINE-OBZL P-TOSYLATE
• H-D-NVA-OBZL P-TOSYLATE
• H-D-NVA-OBZL TOS-OH
• MFCD01318877
• D-2-Aminovaleric acid-benzyl ester p-tosylate
• 218962-76-6
• SCHEMBL3082151
• benzyl (2R)-2-aminopentanoate;4-methylbenzenesulfonic acid

• MDL： MFCD01318877
• Inchi： 1S/C12H17NO2.C7H8O3S/c1-2-6-11(13)12(14)15-9-10-7-4-3-5-8-10;1-6-2-4-7(5-3-6)11(8,9)10/h3-5,7-8,11H,2,6,9,13H2,1H3;2-5H,1H3,(H,8,9,10)/t11-;/m1./s1
• InChI Key： AJFDJJVOIOXJFJ-RFVHGSKJSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O(CC1C=CC=CC=1)C([C@@H](CCC)N)=O

Computed Properties

• Exact Mass: 379.14500
• Monoisotopic Mass: 379.145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 394
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115A^2

Experimental Properties

• PSA: 115.07000
• LogP: 4.88000

D-2-AMINOVALERIC ACID-BENZYL ESTER 4-TOLUENESULFONATE SALT Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on D-2-AMINOVALERIC ACID-BENZYL ESTER 4-TOLUENESULFONATE SALT

D-2-AMINOVALERIC ACID-BENZYL ESTER 4-TOLUENESULFONATE SALT (CAS No. 218962-76-6)

D-2-Aminovaleric acid-benzyl ester 4-toluenesulfonate salt (CAS No. 218962-76-6) is a specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of D-2-aminovaleric acid, which is an important amino acid analog with various biological activities. The benzyl ester and 4-toluenesulfonate salt modifications enhance its solubility and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of D-2-aminovaleric acid-benzyl ester 4-toluenesulfonate salt consists of a five-carbon chain with an amino group at the second position, a benzyl ester group attached to the carboxylic acid, and a 4-toluenesulfonate salt moiety. These functional groups contribute to its unique chemical properties and reactivity, which are crucial for its use in synthetic pathways and as a building block in drug discovery.

Recent research has highlighted the potential of D-2-aminovaleric acid-benzyl ester 4-toluenesulfonate salt in the development of novel therapeutic agents. For instance, studies have shown that this compound can be used as a precursor in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides. Peptidomimetics have gained attention for their ability to modulate protein-protein interactions and serve as potential drug candidates for various diseases, including cancer and neurodegenerative disorders.

In addition to its role in peptidomimetic synthesis, D-2-aminovaleric acid-benzyl ester 4-toluenesulfonate salt has been explored for its potential in prodrug design. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The benzyl ester group in this compound can be selectively cleaved by enzymes, releasing the active form of the drug at the target site. This approach can improve drug delivery, reduce side effects, and enhance therapeutic efficacy.

The solubility and stability of D-2-aminovaleric acid-benzyl ester 4-toluenesulfonate salt make it particularly suitable for use in aqueous solutions, which is advantageous for both laboratory-scale synthesis and industrial production. Its compatibility with various solvents and reagents allows for flexible synthetic strategies, enabling researchers to tailor its properties for specific applications.

Furthermore, the compound's structural features provide opportunities for functionalization through chemical modifications. For example, the amino group can be derivatized to introduce additional functional groups or linkers, expanding its utility in combinatorial chemistry and high-throughput screening. These modifications can lead to the discovery of new compounds with enhanced biological activity or improved pharmacokinetic properties.

The safety profile of D-2-aminovaleric acid-benzyl ester 4-toluenesulfonate salt has been extensively studied, and it is generally considered safe for use in laboratory settings when proper handling procedures are followed. However, as with any chemical compound, appropriate personal protective equipment (PPE) should be worn to minimize exposure risks.

In conclusion, D-2-aminovaleric acid-benzyl ester 4-toluenesulfonate salt (CAS No. 218962-76-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an invaluable tool for the development of novel therapeutic agents and advanced drug delivery systems. Ongoing research continues to uncover new applications and optimize its use in various scientific disciplines.